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Compound of Interest

Compound Name: 2-Thiomorpholinol

CAS No.: 2097678-00-5

Cat. No.: B1422671

Get Quote

CAS Number: 2097678-00-5

Molecular Formula: C₄H₉NOS

Molecular Weight: 119.19 g/mol [1][2]

This guide provides a comprehensive overview of 2-thiomorpholinol, a heterocyclic

compound of interest in medicinal chemistry and drug development. It details its properties,

potential synthesis strategies, and the broader context of the biological significance of the

thiomorpholine scaffold.

Physicochemical Properties
Experimentally determined physical properties for 2-thiomorpholinol are not readily available

in the current literature. However, computational models provide the following predicted values:
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Property Predicted Value

Boiling Point 262.5 ± 30.0 °C

Density 1.204 ± 0.06 g/cm³

pKa 13.08 ± 0.20

Note: These values are predictions and should be used with caution until experimental data

becomes available.

Synthesis and Purification
While a specific, detailed synthesis protocol for 2-thiomorpholinol is not explicitly documented

in readily available literature, its structure suggests plausible synthetic routes based on

established methods for creating substituted thiomorpholines. The following outlines a

conceptual synthetic approach.

Conceptual Synthetic Pathway
A potential route to 2-thiomorpholinol could involve the cyclization of a suitable precursor

containing both a thiol and an amino alcohol functionality. One possible strategy is outlined

below:

Starting Materials

Intermediate Formation Cyclization Final Product
2-Amino-1,3-propanediol

Thionated Amino Diol

Thionation

Thiolating Agent
(e.g., Lawesson's Reagent)

Intramolecular CyclizationBase-catalyzed 2-Thiomorpholinol
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Caption: Conceptual synthetic workflow for 2-thiomorpholinol.

Step-by-Step Methodology (Hypothetical):
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Protection of Functional Groups: The amino and one of the hydroxyl groups of a suitable

starting material, such as an amino diol, would likely require protection to ensure selective

reaction.

Introduction of the Thiol Group: The unprotected hydroxyl group could then be converted to a

thiol.

Deprotection and Cyclization: Removal of the protecting groups would be followed by an

intramolecular cyclization, likely under basic conditions, to form the thiomorpholine ring.

Purification: The final product would require purification, potentially through techniques such

as fractional distillation or recrystallization, which are common for thiomorpholine derivatives.

General Purification Techniques for Thiomorpholines
Given the lack of a specific protocol for 2-thiomorpholinol, general purification methods for the

parent compound, thiomorpholine, can provide valuable insights. These include:

Fractional Distillation: This technique is suitable for separating thiomorpholine from impurities

with different boiling points.

Recrystallization: For solid derivatives, recrystallization from a suitable solvent is an effective

purification method. The choice of solvent is critical and should be one in which the

compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling

point.

Spectroscopic Characterization
Specific spectroscopic data (NMR, IR, MS) for 2-thiomorpholinol is not currently available in

public databases. However, analysis of related structures can provide an indication of the

expected spectral features.

¹H NMR: Protons on the carbon adjacent to the hydroxyl group would be expected to show a

characteristic downfield shift. The protons on the carbons adjacent to the nitrogen and sulfur

atoms would also exhibit distinct chemical shifts.
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¹³C NMR: The carbon bearing the hydroxyl group would be the most deshielded carbon in

the aliphatic region.

IR Spectroscopy: The presence of a broad absorption band in the region of 3200-3600 cm⁻¹

would indicate the O-H stretch of the hydroxyl group. C-N, C-S, and C-O stretching

vibrations would also be present.

Mass Spectrometry: The molecular ion peak would be expected at m/z 119. Fragmentation

patterns would likely involve the loss of the hydroxyl group and cleavage of the

thiomorpholine ring.

Biological and Medicinal Chemistry Context
The thiomorpholine scaffold is recognized as a "privileged structure" in medicinal chemistry,

meaning it is a recurring motif in molecules with diverse biological activities.[3] This makes 2-
thiomorpholinol a compound of significant interest for further investigation and derivatization.

Established Activities of Thiomorpholine Derivatives
Derivatives of the parent compound, thiomorpholine, have been investigated for a wide range

of therapeutic applications, including:

Anticancer Agents: The thiomorpholine moiety has been incorporated into molecules

targeting various cancer cell lines.[3][4]

Antitubercular Agents: Several studies have highlighted the potential of thiomorpholine-

containing compounds in the fight against Mycobacterium tuberculosis.[3][4]

Anti-inflammatory and Analgesic Properties: The scaffold has been explored for its potential

to modulate inflammatory pathways.[3][4]

Antiviral and Antibacterial Activity: Thiomorpholine derivatives have shown promise as

agents against various viral and bacterial infections.[3][4]

The diverse bioactivity of the thiomorpholine ring underscores the potential of 2-
thiomorpholinol as a valuable building block for the synthesis of novel therapeutic agents.
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The presence of the hydroxyl group at the 2-position provides a convenient handle for further

chemical modification, allowing for the exploration of structure-activity relationships.

Potential Therapeutic Applications of Derivatives
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Caption: Potential derivatization of 2-Thiomorpholinol for various therapeutic applications.

Safety and Toxicology
Specific toxicological data for 2-thiomorpholinol is not available. However, safety data for the

parent compound, thiomorpholine, indicates that it is a hazardous substance. It is classified as

causing severe skin burns and eye damage.[5] Therefore, it is crucial to handle 2-
thiomorpholinol with appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat, in a well-ventilated area or fume hood.

Conclusion and Future Directions
2-Thiomorpholinol is a heterocyclic compound with significant potential as a building block in

medicinal chemistry. While experimental data on its physicochemical properties and a specific

synthesis protocol are currently lacking, its structural relationship to the biologically significant

thiomorpholine class of compounds makes it a compelling target for further research. Future

work should focus on developing a reliable synthetic route, fully characterizing the compound

using modern analytical techniques, and exploring its potential in various biological assays to

unlock its therapeutic promise.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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